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This technical guide provides a comprehensive overview of Natural Remanent Magnetization
(NRM) in titanomagnetite-bearing basalts, intended for researchers and scientists in the fields
of geology, geophysics, and paleomagnetism. The content covers the fundamental principles of
NRM, the critical role of titanomagnetite, detailed experimental protocols for magnetic
analysis, and a summary of key quantitative data.

Introduction to Natural Remanent Magnetization in
Basalts

Natural remanent magnetization is the permanent magnetic signature preserved in rocks,
recording the Earth's magnetic field at the time of their formation.[1] In titanomagnetite-
bearing basalts, this magnetic record is primarily carried by minerals of the titanomagnetite
solid solution series. Understanding the acquisition and preservation of NRM in these rocks is
fundamental to paleomagnetism and the study of geodynamic processes.[2]

The primary magnetic mineral in most basalts is titanomagnetite (Fes-xTixOa), a solid solution
between magnetite (FesOa4) and ulvospinel (FezTiOa).[3][4] The composition of
titanomagnetite, particularly the titanium content (x), significantly influences its magnetic
properties, including its Curie temperature and susceptibility.[5] Furthermore, titanomagnetite
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in basalts is often subject to various alteration processes, such as low-temperature oxidation to
titanomaghemite, which can alter the original magnetic record.[3][6][7][8]

The NRM of a basaltic rock is often a composite of several components acquired at different
times:

e Thermoremanent Magnetization (TRM): Acquired as the basalt cools below the Curie
temperature of its magnetic minerals.[2] This is the most stable and sought-after component
for paleomagnetic studies as it records the primary geomagnetic field direction and intensity.

o Chemical Remanent Magnetization (CRM): Acquired during chemical alteration of magnetic
minerals, such as the oxidation of titanomagnetite to titanomaghemite.[2][6]

e Viscous Remanent Magnetization (VRM): A time-dependent magnetization acquired in the
presence of a magnetic field over long periods. It is typically less stable and can overprint the
primary TRM.

Quantitative Data Summary

The following tables summarize key quantitative magnetic properties of titanomagnetite-
bearing basalts from various geological settings.

Table 1: Natural Remanent Magnetization (NRM) Intensity in Basalts
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NRM Intensity

Basalt Type Location/Setting Reference/Notes
(Alm)
On the same order as
) ) ) other oceanic ridge
Mid-Ocean Ridge Southeast Indian _
) basalts, with a [3114]
Basalt (MORB) Ridge ] ]
decreasing trend with
crustal age.
Drill cores: <3 A/m
(average); Younger
Continental Basalt Krafla, Iceland surface basalts: up to [9]
46 A/m (average 20
A/m).
Continental Flood o
Fentale, Ethiopia 5.5 A/m (mean) [10]
Basalt
Table 2: Coercivity of Remanence in Basalts
Median Destructive
Basalt Type Location/Setting Field (MDF) / Reference/Notes
Coercivity
Mid-Ocean Ridge Southeast Indian Massive basalts show 1]

Basalt (MORB)

Ridge

very low coercivity.

Continental Basalt

Krafla, Iceland

MDF average of 19
mT (KH1 core) and 23
mT (KH3 core).

[9]

Basalt with
Single/Pseudo-Single

Domain Grains

General

Higher coercivity
compared to multi-

domain grains.

[3]4]

Table 3: Curie Temperatures of Titanomagnetite and its Alteration Products
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Composition/Condi  Curie Temperature

Mineral . Reference/Notes
tion (°C)
] ) Varies with Ti content Decreases with
Titanomagnetite ] ) ] [5]
) increasing Ti content.
Near-Magnetite Low Ti content ~568°C [9]

Can be higher than
i ) Low-temperature o
Titanomaghemite o the original [3114]
oxidation product

titanomagnetite.
520 to 580°C,
Altered increasing with
] ] Noya geothermal area ) [11]
Titanomagnetite alteration
temperature.

Experimental Protocols

The characterization of NRM in basalts involves a series of laboratory experiments designed to
isolate and analyze the different components of magnetization.

Alternating Field (AF) Demagnetization

Objective: To progressively remove the less stable components of NRM based on their
coercivity.

Methodology:

e The initial NRM of the basalt sample is measured using a sensitive magnetometer (e.g., a
cryogenic magnetometer).[12]

e The sample is subjected to an alternating magnetic field of a specific peak intensity (e.g., 5
mT) within a magnetically shielded space. The field is smoothly ramped up to its peak and
then slowly ramped down to zero.[12]

e The remanent magnetization is measured again after this step.
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e The process is repeated with progressively higher peak AF fields (e.g., in increments of 5 or
10 mT) until the NRM intensity is close to zero or becomes unstable.[12]

e The results are typically plotted on an orthogonal vector diagram (Zijderveld plot) to identify
the different coercivity components of the NRM.

Thermal Demagnetization

Objective: To progressively remove NRM components based on their unblocking temperatures.

Methodology:

The initial NRM of the sample is measured.

o The sample is heated to a specific temperature (e.g., 100°C) in a furnace with a near-zero
magnetic field and then cooled back to room temperature.[11]

e The remaining NRM is measured.

e This heating and cooling cycle is repeated at progressively higher temperatures (e.g., in
steps of 20-100°C) until the NRM is fully demagnetized.[12]

e The data is analyzed using orthogonal vector plots to determine the unblocking temperature
spectra of the NRM components.

Thermomagnetic Analysis (Susceptibility vs.
Temperature)

Objective: To identify the magnetic mineralogy of the basalt by determining their Curie
temperatures.

Methodology:

o A small chip or powder of the basalt sample is placed in a susceptibility meter equipped with
a furnace (e.g., AGICO MFK-1 Kappabridge with a CS4 furnace).[11]

e The magnetic susceptibility of the sample is measured as it is heated at a constant rate (e.g.,
~14°C/min) up to a maximum temperature (typically around 700°C).[11]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.researchgate.net/figure/Demagnetization-curves-and-respective-NRM-TRM-diagram-of-a-basalt-specimen-from-a-lime_fig2_255569472
https://cir.nii.ac.jp/crid/1390001206511485568?lang=en
https://www.researchgate.net/figure/Demagnetization-curves-and-respective-NRM-TRM-diagram-of-a-basalt-specimen-from-a-lime_fig2_255569472
https://cir.nii.ac.jp/crid/1390001206511485568?lang=en
https://cir.nii.ac.jp/crid/1390001206511485568?lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ The susceptibility is then measured as the sample cools back to room temperature.

e The resulting susceptibility versus temperature curve is analyzed to identify sharp drops in
susceptibility, which correspond to the Curie temperatures of the magnetic minerals present.
The reversibility of the heating and cooling curves provides information on the thermal
stability of the magnetic mineralogy.

Visualizations

The following diagrams illustrate key concepts and workflows in the study of NRM in
titanomagnetite-bearing basalts.
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Caption: Components of Natural Remanent Magnetization in Basalts.
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Caption: Experimental Workflow for Paleomagnetic Analysis of Basalts.
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Caption: Alteration Pathways of Titanomagnetite and Associated Magnetic Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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